Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C5H3Br2NO B116226 3,5-Dibromo-4-pyridinol CAS No. 141375-47-5

3,5-Dibromo-4-pyridinol

Cat. No. B116226
CAS RN: 141375-47-5
M. Wt: 252.89 g/mol
InChI Key: MXBBVOSRBZCCOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08778925B2

Procedure details

To 3,5-dibromo-4-(1H)-pyridone (0.25 g, 1.0 mmol) was added POCl3 (2 mL) and the mixture was heated at 100° C. for 2 h. The mixture was poured into ice/water (25 g) and basified by the addition of a saturated solution of sodium hydrogen carbonate. The mixture was extracted with CH2Cl2 (2×20 mL), the combined organic extracts were washed with brine (25 mL), dried (MgSO4) and concentrated under reduced pressure to furnish the title compound as a white solid (275 mg, 100%), m.p. 101-103° C.; m/z 272 (100%, [M+H]+);
Name
3,5-dibromo-4-(1H)-pyridone
Quantity
0.25 g
Type
reactant
Reaction Step One
Name
POCl3
Quantity
2 mL
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
25 g
Type
reactant
Reaction Step Two
Name
sodium hydrogen carbonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound
Yield
100%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:7](=O)[C:6]([Br:9])=[CH:5][NH:4][CH:3]=1.O=P(Cl)(Cl)[Cl:12].C(=O)([O-])O.[Na+]>>[Br:1][C:2]1[CH:3]=[N:4][CH:5]=[C:6]([Br:9])[C:7]=1[Cl:12] |f:2.3|

Inputs

Step One
Name
3,5-dibromo-4-(1H)-pyridone
Quantity
0.25 g
Type
reactant
Smiles
BrC1=CNC=C(C1=O)Br
Name
POCl3
Quantity
2 mL
Type
reactant
Smiles
O=P(Cl)(Cl)Cl
Step Two
[Compound]
Name
ice water
Quantity
25 g
Type
reactant
Smiles
Step Three
Name
sodium hydrogen carbonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(O)([O-])=O.[Na+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted with CH2Cl2 (2×20 mL)
WASH
Type
WASH
Details
the combined organic extracts were washed with brine (25 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC=1C=NC=C(C1Cl)Br
Measurements
Type Value Analysis
AMOUNT: MASS 275 mg
YIELD: PERCENTYIELD 100%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.